Cas no 67468-54-6 (4-(2-methylbutan-2-yl)benzaldehyde)

• Product Name: 4-(2-methylbutan-2-yl)benzaldehyde
• CAS No: 67468-54-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD00192382
• CID: 58586
• PubChem ID: 473780
• Update Time: 2025-04-18

4-(2-methylbutan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-tert-Pentylbenzaldehyde
• 4-tert-Amylbenzaldehyde
• 4-(2-methylbutan-2-yl)benzaldehyde
• Benzaldehyde, 4-(1,1-dimethylpropyl)-
• P-TERT,-AMYLBENZALDEHYDE
• 4-TERT-PENTYL-BENZALDEHYDE
• 4-(1,1-dimethylpropyl)benzaldehyde
• 67468-54-6
• AKOS014320887
• 4-(TERT-PENTYL)BENZALDEHYDE
• 4-(1,1-Dimethylpropyl)-benzaldehyde
• SCHEMBL846398
• CFMSVJPRGKKHRS-UHFFFAOYSA-N
• FT-0654671
• CS-W000559
• A835759
• MFCD00192382
• p-tert.amyl-benzaldehyde
• DTXSID20332976
• AS-30508

• MDL： MFCD00192382
• Inchi： 1S/C12H16O/c1-4-12(2,3)11-7-5-10(9-13)6-8-11/h5-9H,4H2,1-3H3
• InChI Key： CFMSVJPRGKKHRS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.956
• Boiling Point: 259 ºC
• Flash Point: 104 ºC
• PSA: 17.07000
• LogP: 3.18670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes